Cas no 86764-33-2 (1,1-dibenzyl-3-(2,5-dimethylphenyl)urea)

• Product Name: 1,1-dibenzyl-3-(2,5-dimethylphenyl)urea
• CAS No: 86764-33-2
• MF: C₂₃H₂₄N₂O
• MW: 344.449465751648
• CID: 991919
• PubChem ID: 311086
• Update Time: 2025-04-20

1,1-dibenzyl-3-(2,5-dimethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1,1-dibenzyl-3-(2,5-dimethylphenyl)urea
• DTXSID00309823
• CHEMBL309597
• NSC-216318
• AKOS024335379
• SCHEMBL11141287
• 1,1-DIBENZYL-3-(2,5-XYLYL)UREA
• N,N-Dibenzyl-N'-(2,5-dimethylphenyl)urea
• NSC216318
• 86764-33-2

• Inchi： 1S/C23H24N2O/c1-18-13-14-19(2)22(15-18)24-23(26)25(16-20-9-5-3-6-10-20)17-21-11-7-4-8-12-21/h3-15H,16-17H2,1-2H3,(H,24,26)
• InChI Key： FAWLTDQJGLLZAO-UHFFFAOYSA-N
• SMILES： O=C(NC1C=C(C)C=CC=1C)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 344.188863393g/mol
• Monoisotopic Mass: 344.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 32.3Ų